4-(5-methylfuran-2-yl)oxane-2,6-dione
Overview
Description
4-(5-Methylfuran-2-yl)oxane-2,6-dione (MFOD) is a heterocyclic compound that has been widely studied in recent years due to its potential therapeutic applications. MFOD is a cyclic ketone with a five-membered ring containing a carbon-oxygen double bond and a methyl group on the 2-position. It has been found to possess anti-inflammatory, antioxidant, anti-cancer, and immunomodulatory activities. MFOD is also known to possess anti-microbial and anti-viral activities. The biological activities of MFOD are believed to be due to its ability to interact with several enzymes, receptors, and other biomolecules.
Scientific Research Applications
4-(5-methylfuran-2-yl)oxane-2,6-dione has been studied extensively in recent years due to its potential therapeutic applications. It has been found to possess anti-inflammatory, antioxidant, anti-cancer, and immunomodulatory activities. This compound has also been found to possess anti-microbial and anti-viral activities. In addition, this compound has been found to possess neuroprotective, anti-diabetic, and anti-obesity activities.
Mechanism of Action
The biological activities of 4-(5-methylfuran-2-yl)oxane-2,6-dione are believed to be due to its ability to interact with several enzymes, receptors, and other biomolecules. For example, this compound has been found to interact with cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) enzymes, which are involved in the production of pro-inflammatory mediators. This compound has also been found to interact with nuclear factor kappa B (NF-kB), which is involved in the regulation of inflammation, and with peroxisome proliferator-activated receptor gamma (PPAR-γ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
This compound has been found to possess numerous biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. It has also been found to inhibit the activation of NF-kB and PPAR-γ. In addition, this compound has been found to possess anti-microbial and anti-viral activities.
Advantages and Limitations for Lab Experiments
4-(5-methylfuran-2-yl)oxane-2,6-dione has several advantages for use in laboratory experiments. It is easily synthesized from furan-2-yl methyl ketone and is relatively stable. It is also non-toxic and has been found to possess numerous biological activities. However, there are some limitations for use in laboratory experiments. This compound is not as potent as some other compounds and its effects may vary depending on the concentration and other conditions.
Future Directions
The potential therapeutic applications of 4-(5-methylfuran-2-yl)oxane-2,6-dione are numerous and there are several future directions that can be explored. Further research should focus on the molecular mechanisms of action of this compound and its effects on various biological processes. In addition, further studies should be conducted to investigate the effects of this compound on other diseases and disorders, such as neurological disorders and metabolic disorders. Finally, studies should be conducted to investigate the potential synergistic effects of this compound with other compounds.
Synthesis Methods
4-(5-methylfuran-2-yl)oxane-2,6-dione can be synthesized from furan-2-yl methyl ketone, which can be obtained from the reaction of furan-2-yl methyl ketone with sodium hydroxide or potassium hydroxide in aqueous solution. The reaction of furan-2-yl methyl ketone with sodium hydroxide or potassium hydroxide in aqueous solution yields this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(5-methylfuran-2-yl)oxane-2,6-dione involves the reaction of 5-methylfurfural with maleic anhydride in the presence of a catalyst to form the intermediate 4-(5-methylfuran-2-yl)maleic anhydride. This intermediate is then reacted with ethylene glycol to form the final product.", "Starting Materials": ["5-methylfurfural", "maleic anhydride", "ethylene glycol"], "Reaction": ["Step 1: React 5-methylfurfural with maleic anhydride in the presence of a catalyst to form 4-(5-methylfuran-2-yl)maleic anhydride.", "Step 2: React 4-(5-methylfuran-2-yl)maleic anhydride with ethylene glycol to form 4-(5-methylfuran-2-yl)oxane-2,6-dione."] } | |
CAS RN |
1500678-06-7 |
Molecular Formula |
C10H10O4 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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